6-Ethoxy-2-methoxypyridin-3-amine;hydrochloride

• IUPAC Name: 6-ethoxy-2-methoxypyridin-3-amine;hydrochloride
• InChI: InChI=1S/C8H12N2O2.ClH/c1-3-12-7-5-4-6(9)8(10-7)11-2;/h4-5H,3,9H2,1-2H3;1H
• InChI Key: INNHEEYMFBDCFR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=C(C=C1)N)OC.Cl
• Molecular Formula: C8H13ClN2O2
• Molecular Weight: 204.65 g/mol
• CAS No.: 2375267-87-9

Description

6-Ethoxy-2-methoxypyridin-3-amine hydrochloride is a pyridine derivative characterized by ethoxy and methoxy substituents at positions 6 and 2, respectively, with an amine group at position 2. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical and synthetic applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Ethoxy-2-methoxypyridin-3-amine;hydrochloride typically involves the following steps:

Starting Materials: The synthesis begins with the selection of appropriate starting materials, such as 2-methoxypyridine and ethylamine.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of a catalyst and specific temperature and pressure settings.

Purification: The resulting product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.

Industrial Production Methods

In industrial settings, the production of 6-Ethoxy-2-methoxypyridin-3-amine;hydrochloride may involve large-scale reactors and automated processes to ensure consistent quality and yield. The use of advanced analytical techniques, such as high-performance liquid chromatography (HPLC), ensures the purity and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

6-Ethoxy-2-methoxypyridin-3-amine;hydrochloride undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Substitution reactions often involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction may produce reduced amines.

Scientific Research Applications

Chemical Properties and Reactions

This compound can undergo several chemical reactions, including:

• Oxidation : Can be oxidized to form oxides using agents like potassium permanganate or hydrogen peroxide.
• Reduction : Reduced using sodium borohydride or lithium aluminum hydride.
• Substitution : Engages in substitution reactions with halogens and nucleophiles.

Chemistry

6-Ethoxy-2-methoxypyridin-3-amine; hydrochloride serves as a building block in the synthesis of complex organic molecules. Its unique structure allows for various modifications that enhance reactivity and biological interactions.

Biology

In biological research, this compound is employed to study biological pathways and mechanisms. It has been shown to interact with specific molecular targets, acting as either an inhibitor or activator of enzymes involved in metabolic processes.

Medicine

The compound is investigated for its therapeutic properties , particularly in drug development. Its potential to inhibit specific enzymes linked to disease pathways makes it a candidate for further pharmacological studies.

Industry

In industrial applications, 6-Ethoxy-2-methoxypyridin-3-amine; hydrochloride is utilized in the production of various chemicals and materials, contributing to advancements in chemical manufacturing processes.

The compound exhibits notable biological activities , particularly:

• Antimicrobial Activity : Research indicates significant efficacy against both Gram-positive and Gram-negative bacteria. Minimum inhibitory concentrations (MICs) often fall below 1 µg/mL against various strains .

Bacterial Strain	MIC (µg/mL)
E. coli	< 1
Staphylococcus aureus	< 1

• Enzyme Inhibition : It has been studied for its ability to inhibit enzymes such as β-ketoacyl-acyl carrier protein synthase III (FabH), crucial for bacterial fatty acid synthesis .

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of various pyridine derivatives, including 6-Ethoxy-2-methoxypyridin-3-amine; hydrochloride. The findings demonstrated potent antibacterial effects comparable to standard antibiotics like Tetracycline .
• Enzyme Interaction : Another study focused on enzyme inhibition, where 6-Ethoxy-2-methoxypyridin-3-amine; hydrochloride was tested against several enzymes involved in metabolic pathways. Results indicated that structural modifications could enhance its inhibitory potency .

Mechanism of Action

The mechanism of action of 6-Ethoxy-2-methoxypyridin-3-amine;hydrochloride involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or activator of certain enzymes, influencing biochemical processes within cells. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural analogs and their distinguishing features:

Compound Name	Substituents	Key Properties/Applications	References
6-Ethoxy-2-methoxypyridin-3-amine hydrochloride	6-ethoxy, 2-methoxy, 3-amine (HCl salt)	Enhanced aqueous solubility due to HCl salt; potential use in drug formulations .
2-Chloro-6-methoxypyridin-3-amine	2-chloro, 6-methoxy, 3-amine	Chloro group increases electrophilicity; used as a precursor in cross-coupling reactions .
6-Methoxy-5-methylpyridin-3-amine	6-methoxy, 5-methyl, 3-amine	Methyl group improves lipophilicity; applied in kinase inhibitor synthesis .
4-Chloro-5-methoxypyridin-3-amine	4-chloro, 5-methoxy, 3-amine	Substituted pyridine core with altered electronic effects; intermediate in agrochemicals .
6-Methoxy-2-methylpyridin-3-amine dihydrochloride	6-methoxy, 2-methyl, 3-amine (2HCl salt)	Dihydrochloride form improves stability; utilized in neurological research .

Structural and Functional Insights

• Substituent Effects: Ethoxy vs. Chloro vs. Alkoxy: Chloro-substituted analogs (e.g., 2-chloro-6-methoxypyridin-3-amine) exhibit higher reactivity in nucleophilic aromatic substitution, making them versatile intermediates . Methyl vs. Ethoxy: Methyl groups enhance lipophilicity (logP), favoring membrane permeability, while ethoxy groups may improve water solubility when ionized .

• Salt Forms :
  Hydrochloride salts (e.g., 6-ethoxy-2-methoxypyridin-3-amine hydrochloride) demonstrate superior dissolution profiles compared to free bases, as evidenced by dissolution studies of famotidine hydrochloride and amitriptyline hydrochloride .
  
  
  

• Synthetic Utility :
  Similar compounds like 6-methoxy-5-methylpyridin-3-amine are synthesized via Buchwald-Hartwig amination or palladium-catalyzed coupling, suggesting analogous routes for the target compound .

Biological Activity

6-Ethoxy-2-methoxypyridin-3-amine; hydrochloride is a pyridine derivative that has garnered attention in medicinal chemistry due to its potential biological activities, particularly in enzyme inhibition and receptor binding. This compound serves as a valuable building block in the synthesis of more complex organic molecules and has applications in various fields, including pharmaceuticals and agrochemicals.

6-Ethoxy-2-methoxypyridin-3-amine; hydrochloride can be synthesized through various chemical reactions, including oxidation, reduction, and substitution. Its structure features methoxy and ethoxy groups that enhance its reactivity and biological interactions.

The biological activity of 6-Ethoxy-2-methoxypyridin-3-amine; hydrochloride primarily involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can act as either an inhibitor or an activator, depending on the context of the biochemical pathway it influences. The methoxy and ethoxy groups are critical for binding to active sites, modulating enzyme activity, and influencing receptor interactions .

Antimicrobial Activity

Research indicates that derivatives of pyridine compounds, including 6-Ethoxy-2-methoxypyridin-3-amine; hydrochloride, exhibit significant antimicrobial properties. For instance, studies have shown that related pyridine derivatives possess activity against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentrations (MICs) for these compounds often fall below 1 µg/mL against various microbial strains .

Enzyme Inhibition

The compound has been explored for its potential to inhibit specific enzymes involved in disease pathways. For example, it may inhibit enzymes like β-ketoacyl-acyl carrier protein synthase III (FabH), which is crucial for bacterial fatty acid synthesis. Molecular docking studies suggest that structural modifications can enhance the binding affinity of these compounds to their target enzymes .

Case Studies

• Antimicrobial Efficacy : A study evaluated the antimicrobial activity of various pyridine derivatives, including 6-Ethoxy-2-methoxypyridin-3-amine; hydrochloride. The findings demonstrated that certain derivatives exhibited potent antibacterial effects comparable to standard antibiotics like Tetracycline .
• Enzyme Interaction : In another study focusing on enzyme inhibition, 6-Ethoxy-2-methoxypyridin-3-amine; hydrochloride was tested against several enzymes involved in metabolic pathways. Results indicated that modifications to the compound's structure could significantly enhance its inhibitory potency .

Data Tables

Compound	Activity Type	MIC (µg/mL)	Target Enzyme
6-Ethoxy-2-methoxypyridin-3-amine; HCl	Antibacterial	<1	FabH
Related Pyridine Derivative	Antibacterial	16	Various bacterial targets
Modified Pyridine Derivative	Enzyme Inhibition	N/A	Specific metabolic enzymes